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Compound of Interest

2,2,4-Trimethyl-1,2-
Compound Name:
dihydroquinoline

Cat. No.: B116575

An In-Depth Technical Guide to the Solubility and Physical Constants of 2,2,4-Trimethyl-1,2-
dihydroquinoline

Introduction

2,2,4-Trimethyl-1,2-dihydroquinoline (TMQ), historically known as Acetone-anil, is a
heterocyclic aromatic amine.[1] It is a compound of significant interest in industrial and
research settings, primarily utilized as an antioxidant and stabilizer in rubber and some plastics.
[2] The commercial product is often a complex mixture of oligomers, including dimers, trimers,
and tetramers, which contributes to its low volatility and effectiveness as a long-term heat-
protection agent.[1][2] This technical guide provides a comprehensive overview of the solubility
and physical constants of 2,2,4-trimethyl-1,2-dihydroquinoline, intended for researchers,
scientists, and professionals in drug development.

Physical and Chemical Properties

The physical and chemical properties of 2,2,4-trimethyl-1,2-dihydroquinoline can vary
slightly depending on whether it is in its monomeric or polymeric form. The following tables
summarize the key quantitative data available for both forms.

Table 1: Physical Constants of 2,2,4-Trimethyl-1,2-dihydroquinoline (Monomer)
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Property Value Source

Molecular Formula Ci12H1sN [21[3114]

Molecular Weight 173.26 g/mol [31[5][6]
Light tan powder to dark,

Appearance cloudy copper-colored or [61[7]
yellow liquid.[6][7]

_ . 26 - 48 °C (79 - 118 °F; 299 -

Melting Point [2]3][5]

321 K)
N ) 255 - 260 °C (491 - 500 °F) at

Boiling Point [31[5][6]

743-760 mmHg
) 1.0109 - 1.08 g/cm? at 18-25

Density [3][71(8]
°C
0.007 - 0.00715 mmHg at 25

Vapor Pressure oc [319]

Refractive Index 1.5680 - 1.58241 at 18.2 °C [3][10][11]

pKb 8.99 [3]

logP (Partition Coefficient) 2.8-352 [3]

Flash Point

101 °C (214 °F)

[5]16]

Table 2: Physical Constants of Poly(2,2,4-trimethyl-1,2-dihydroquinoline)
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Property Value Source

Molecular Formula (C12H1sN)n [12]

Appearance Yellowish to amber pellets, [13]
powder, or flakes.[13]

Melting Point 72-94°C (162 - 201 °F) [14]

oiling Point > 315 °C (> 599 °F) at 760 2]
mmHg

Density 1.09 - 1.1 g/cm? at 20 °C [12][14]

Vapor Pressure 73.5 mmHg at 50 °C (122 °F) [14]

Flash Point 204 - 243 °C (400 - 469 °F) [12][14]

Table 3: Solubility of 2,2,4-Trimethyl-1,2-dihydroquinoline

Solvent Solubility Source

Water Insoluble (<0.1 mg/mL at 20 BIE16]
°C)

Ethanol Soluble [5][12]

Acetone Soluble [13]

Benzene Soluble [13]

Chloroform Soluble [10][11][13][16]

Carbon Disulfide Soluble [13]

DMSO Slightly Soluble [10][11][16]

Ethyl Acetate Slightly Soluble [10][11][16]

Petroleum Hydrocarbons Slightly Soluble [13]

Experimental Protocols
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Detailed methodologies for determining the key physical constants and solubility of 2,2,4-
trimethyl-1,2-dihydroquinoline are outlined below. These protocols are foundational and can
be adapted based on specific laboratory equipment and conditions.

Determination of Solubility

This protocol provides a qualitative assessment of a compound's solubility in various solvents,
which can indicate the presence of certain functional groups.[17][18]

Materials:
e 2,2,4-Trimethyl-1,2-dihydroquinoline sample

Small test tubes

Vortex mixer or shaker

Graduated pipettes or droppers

Solvents: Deionized water, 5% HCI, 5% NaOH, Diethyl ether, Ethanol, Acetone
Procedure:

o Water Solubility:

o Place approximately 25 mg of the compound into a small test tube.

o Add 0.75 mL of deionized water in small portions, shaking vigorously after each addition.
[17]

o Observe if the compound dissolves completely. If it is water-soluble, proceed to test its pH
with litmus paper.[19]

e Acid and Base Solubility (for water-insoluble compounds):
o In separate test tubes, place approximately 25 mg of the compound.

o To one tube, add 0.75 mL of 5% HCI solution in portions, shaking after each addition.[17]
Solubility in dilute acid suggests a basic functional group, such as an amine.[19]
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o To the other tube, add 0.75 mL of 5% NaOH solution in portions, shaking after each
addition. Solubility in dilute base suggests an acidic functional group.

o Organic Solvent Solubility:
o In separate test tubes, place approximately 25 mg of the compound.

o Add 0.75 mL of the desired organic solvent (e.g., ethanol, acetone, diethyl ether) in
portions, shaking after each addition.

o Record the compound as soluble, partially soluble, or insoluble based on visual
observation.

Determination of Melting Point

The melting point is a crucial physical property for compound identification and purity
assessment.

Materials:

Capillary tubes

Melting point apparatus

2,2,4-Trimethyl-1,2-dihydroquinoline sample (in solid/powder form)

Mortar and pestle (if needed)
Procedure:

e Ensure the sample is dry and finely powdered. If necessary, grind the sample gently with a
mortar and pestle.

e Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.
e Place the capillary tube into the heating block of the melting point apparatus.

o Heat the block rapidly to a temperature about 10-15 °C below the expected melting point.
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e Then, decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

e Record the temperature at which the first drop of liquid appears (onset of melting) and the
temperature at which the entire solid has turned into a clear liquid (completion of melting).
The melting point is reported as this range.

Determination of Boiling Point

The boiling point is determined for liquid samples and is the temperature at which the vapor
pressure of the liquid equals the surrounding atmospheric pressure.

Materials:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

2,2,4-Trimethyl-1,2-dihydroquinoline sample (in liquid form)

Procedure:

Place a small amount (a few milliliters) of the liquid sample into a small test tube.
o Place a capillary tube, with its sealed end up, inside the test tube containing the liquid.

 Attach the test tube to a thermometer, ensuring the sample is level with the thermometer
bulb.

e Immerse the assembly in a heating bath.

o Heat the bath gradually. As the temperature rises, air will bubble out from the open end of the
capillary tube.

« Continue heating until a steady stream of bubbles emerges from the capillary tube.
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e Turn off the heat and allow the bath to cool slowly.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.

Visualizations

The following diagrams, created using the DOT language, illustrate key experimental workflows
and conceptual relationships relevant to the study of 2,2,4-trimethyl-1,2-dihydroquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.ezview.wa.gov/Portals/_1962/Documents/6ppd/GreenScreenExecutiveSummaryForTMDHQ.pdf
https://www.chemicalbook.com/msds/1-2-dihydro-2-2-4-trimethylquinoline.pdf
https://m.chemicalbook.com/ChemicalProductProperty_EN_cb1875025.htm
https://chembk.com/en/chem/2,2,4-Trimethyl-1,2-dihydroquinoline
http://www.harwick.com/files/sds/1500108.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3222852.htm
https://cameochemicals.noaa.gov/chemical/20208
https://cameochemicals.noaa.gov/chemical/20208
https://www.echemi.com/products/pd20160116200309007-poly12-dihydro-224-trimethylquinoline-tmq.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1875025_EN.htm
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.chem.ucalgary.ca/courses/351/laboratory/351expt_01_solubility.pdf
https://chem.libretexts.org/Courses/Los_Medanos_College/Chemistry_6_and_Chemistry_7_Combined_Laboratory_Manual_(Los_Medanos_College)/01%3A_Experiments/1.27%3A_Experiment_727_Organic_Compound_Functional_Groups__1_2_0
https://www.benchchem.com/product/b116575#solubility-and-physical-constants-of-2-2-4-trimethyl-1-2-dihydroquinoline
https://www.benchchem.com/product/b116575#solubility-and-physical-constants-of-2-2-4-trimethyl-1-2-dihydroquinoline
https://www.benchchem.com/product/b116575#solubility-and-physical-constants-of-2-2-4-trimethyl-1-2-dihydroquinoline
https://www.benchchem.com/product/b116575#solubility-and-physical-constants-of-2-2-4-trimethyl-1-2-dihydroquinoline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b116575?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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